3-(1,2,2,2-Tetrafluoroethyl)aniline hydrochloride
Description
3-(1,2,2,2-Tetrafluoroethyl)aniline hydrochloride, also known as TFEA hydrochloride, is a chemical compound that has been widely used in scientific research. It is a white crystalline powder that is soluble in water and other polar solvents. This compound has been used in various fields of research, including organic chemistry, pharmaceuticals, and materials science.
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 3-(1,2,2,2-Tetrafluoroethyl)aniline hydrochloride, focusing on six unique fields:
Pharmaceutical Research
3-(1,2,2,2-Tetrafluoroethyl)aniline hydrochloride is used in the synthesis of various pharmaceutical compounds. Its unique fluorinated structure can enhance the metabolic stability and bioavailability of drug candidates. This compound is often explored in the development of new medications, particularly those targeting central nervous system disorders and cancer .
Organic Synthesis
In organic chemistry, 3-(1,2,2,2-Tetrafluoroethyl)aniline hydrochloride serves as a valuable building block for the synthesis of more complex molecules. Its fluorinated ethyl group can introduce unique chemical properties, such as increased lipophilicity and resistance to metabolic degradation, which are beneficial in the design of novel organic compounds .
Material Science
This compound is also utilized in material science for the development of advanced materials. Its incorporation into polymers and other materials can improve their thermal stability, chemical resistance, and mechanical properties. Researchers are particularly interested in its potential applications in creating high-performance coatings and composites .
Agricultural Chemistry
In agricultural chemistry, 3-(1,2,2,2-Tetrafluoroethyl)aniline hydrochloride is investigated for its potential use in the synthesis of agrochemicals, such as herbicides and pesticides. The fluorinated groups can enhance the efficacy and environmental stability of these compounds, making them more effective in pest control .
Analytical Chemistry
Analytical chemists use this compound as a reference standard and reagent in various analytical techniques. Its unique chemical properties make it suitable for use in chromatography and mass spectrometry, where it can help in the identification and quantification of other substances .
Environmental Science
In environmental science, 3-(1,2,2,2-Tetrafluoroethyl)aniline hydrochloride is studied for its potential impact on the environment and its role in the degradation of fluorinated compounds. Researchers are interested in understanding how this compound interacts with environmental systems and its potential for bioaccumulation .
properties
IUPAC Name |
3-(1,2,2,2-tetrafluoroethyl)aniline;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7F4N.ClH/c9-7(8(10,11)12)5-2-1-3-6(13)4-5;/h1-4,7H,13H2;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YGWKXWFFRZCINL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)N)C(C(F)(F)F)F.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8ClF4N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.60 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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